Tert-butyl 4-(2,4-dioxoimidazolidin-1-yl)piperidine-1-carboxylate

• CAS RN: 862280-60-2
• Molecular Formula: C13H21N3O4
• Molecular Weight: 283.32 g/mol
• IUPAC Name: tert-butyl 4-(2,4-dioxoimidazolidin-1-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C13H21N3O4/c1-13(2,3)20-12(19)15-6-4-9(5-7-15)16-8-10(17)14-11(16)18/h9H,4-8H2,1-3H3,(H,14,17,18)
• InChI Key: BWQIECZKNHLSGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N2CC(=O)NC2=O

Description

Tert-butyl 4-(2,4-dioxoimidazolidin-1-yl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C13H21N3O4 and its molecular weight is 283.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium cyanate (31 mg, 0.384 mmol) was added to a solution of tert-butyl 4-[(2-ethoxy-2-oxoethyl)amino]piperidine-1-carboxylate (100 mg, 0.384 mmol) in water (2 mL). Acetic acid was then added to adjust pH of reaction to 4-5 and the mixture was heated at 40° C. After 16 h, the reaction was cooled to ambient temperature and purified by reverse phase HPLC (C-18, 95% water/acetonitrile→5% water/acetonitrile with 0.1% trifluoroacetic acid) to give the title compound (33 mg).